4-({1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinyl}carbonyl)morpholine

• IUPAC Name: [1-(2-methoxy-4,5-dimethylphenyl)sulfonylpiperidin-4-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C19H28N2O5S/c1-14-12-17(25-3)18(13-15(14)2)27(23,24)21-6-4-16(5-7-21)19(22)20-8-10-26-11-9-20/h12-13,16H,4-11H2,1-3H3
• InChI Key: HIGNQBXLFFGSGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)N2CCC(CC2)C(=O)N3CCOCC3)OC
• Molecular Formula: C19H28N2O5S
• Molecular Weight: 396.5 g/mol

Description

4-({1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinyl}carbonyl)morpholine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is commonly referred to as "Morpholine sulfonamide" and has been found to possess unique properties that make it useful in various fields of study.

Mechanism of Action

The mechanism of action of morpholine sulfonamide is not well understood. However, it is believed to interact with various enzymes and proteins in the body, leading to its biological effects.
Biochemical and Physiological Effects:
Morpholine sulfonamide has been found to possess various biochemical and physiological effects. It has been found to possess anti-inflammatory properties, making it useful in the treatment of various inflammatory conditions. Additionally, it has been found to possess antitumor properties, making it useful in the treatment of various types of cancer.

Advantages and Limitations for Lab Experiments

Morpholine sulfonamide has various advantages and limitations when used in lab experiments. One of its advantages is that it is stable and can be easily synthesized. Additionally, it has been found to possess unique properties that make it useful in various fields of study. However, one of its limitations is that it is relatively expensive, making it difficult to use in large-scale experiments.

Future Directions

There are various future directions for the use of morpholine sulfonamide in scientific research. One possible direction is the development of new drugs that utilize its unique properties. Additionally, it could be used in the development of new catalysts and other materials with unique properties. Further research is needed to fully understand the potential applications of morpholine sulfonamide in various fields.

Synthesis Methods

Morpholine sulfonamide can be synthesized by reacting 4-piperidone with 2-methoxy-4,5-dimethylbenzenesulfonyl chloride in the presence of morpholine. This reaction produces a white crystalline powder that can be purified using various methods.

Scientific Research Applications

Morpholine sulfonamide has been found to have various applications in scientific research. It has been used as a ligand in the synthesis of metal complexes, which have been found to possess unique properties that make them useful in catalysis and other applications. Additionally, it has been used as a building block in the synthesis of various bioactive compounds.